Cas no 1564667-89-5 (4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1564667-89-5
• MF: C₉H₁₀ClN₃O₂S₂
• MW: 291.777597904205
• CID: 6453953
• PubChem ID: 104019577
• Update Time: 2024-01-11

4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• 1564667-89-5
• EN300-782723

• Inchi： 1S/C9H10ClN3O2S2/c1-2-4-13-8(7-3-5-16-6-7)11-12-9(13)17(10,14)15/h3,5-6H,2,4H2,1H3
• InChI Key： AMHUUJNCSJGNSP-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C2=CSC=C2)N1CCC)(=O)=O

Computed Properties

• Exact Mass: 290.9902966g/mol
• Monoisotopic Mass: 290.9902966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų